7-oxo-6,8-dihydro-5H-1,8-naphthyridine-3-carboxylic acid

• IUPAC Name: 7-oxo-6,8-dihydro-5H-1,8-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c12-7-2-1-5-3-6(9(13)14)4-10-8(5)11-7/h3-4H,1-2H2,(H,13,14)(H,10,11,12)
• InChI Key: BVFMXRRFOMGJJW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=C(C=N2)C(=O)O
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• CAS No.: 2294972-81-7

Description

“7-oxo-6,8-dihydro-5H-1,8-naphthyridine-3-carboxylic acid” is a derivative of 1,8-naphthyridines. 1,8-Naphthyridines are an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties. They are used in medicinal chemistry and materials science, and find use as ligands and components of light-emitting diodes, dye-sensitized solar cells, molecular sensors, or self-assembly host–guest systems.

Synthesis Analysis

The synthesis of 1,8-naphthyridines has been a topic of considerable interest due to their wide applicability. The synthesis includes multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo.

Molecular Structure Analysis

The molecular structure of “this compound” is a derivative of the 1,8-naphthyridine core. Naphthyridine was considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions of 1,8-naphthyridines involve multicomponent reactions (MCR) which can efficiently generate a diverse set of complex molecular architectures. These reactions have wide application in medicinal chemistry and chemical biology.